Cas no 1782417-49-5 (2-Bromo-6-chloro-3-fluorophenol)

• Product Name: 2-Bromo-6-chloro-3-fluorophenol
• CAS No: 1782417-49-5
• MF: C₆H₃BrClFO
• MW: 225.442823648453
• CID: 4973576
• PubChem ID: 84690060
• Update Time: 2025-07-02

2-Bromo-6-chloro-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-chloro-3-fluorophenol
• CS-0191144
• 1782417-49-5
• CS-2679
• AKOS024095881
• MFCD22414731
• SCHEMBL18894025
• 2-Bromo-6-chloro-3-fluorophenol

• Inchi： 1S/C6H3BrClFO/c7-5-4(9)2-1-3(8)6(5)10/h1-2,10H
• InChI Key： DKHIZFLKCWAZHE-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1O)Cl)F

Computed Properties

• Exact Mass: 223.90398g/mol
• Monoisotopic Mass: 223.90398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 2-Bromo-6-chloro-3-fluorophenol

Comprehensive Analysis of 2-Bromo-6-chloro-3-fluorophenol (CAS No. 1782417-49-5): Properties, Applications, and Industry Trends

2-Bromo-6-chloro-3-fluorophenol (CAS No. 1782417-49-5) is a halogenated phenol derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of multihalogenated phenols, which are increasingly studied for their potential in drug discovery and material science. The presence of bromo, chloro, and fluoro substituents on the aromatic ring makes it a versatile intermediate for further chemical modifications.

Recent advancements in organofluorine chemistry have highlighted the importance of compounds like 2-Bromo-6-chloro-3-fluorophenol. Researchers are particularly interested in its potential as a building block for PET radiotracers and biologically active molecules. The compound's molecular weight (225.43 g/mol) and lipophilicity make it suitable for crossing biological barriers, a property highly valued in central nervous system (CNS) drug development.

From a synthetic chemistry perspective, 1782417-49-5 demonstrates interesting reactivity patterns. The ortho-positioned bromo and chloro groups allow for selective cross-coupling reactions, while the meta-fluorine substituent provides electronic effects that can influence reaction outcomes. These characteristics make it valuable for constructing complex molecular architectures through palladium-catalyzed coupling or nucleophilic aromatic substitution reactions.

Environmental considerations surrounding halogenated organic compounds have led to increased research into their biodegradation pathways. While 2-Bromo-6-chloro-3-fluorophenol shows stability under standard conditions, recent studies explore microbial degradation methods that could address potential environmental persistence concerns. This aligns with growing industry demands for green chemistry solutions and sustainable synthetic approaches.

The compound's physical properties include a melting point range of 89-92°C and limited water solubility, typical for polyhalogenated phenols. These characteristics influence its handling and storage requirements, with recommendations for protection from light and moisture. Analytical methods for quality control typically employ HPLC, GC-MS, and NMR spectroscopy, with particular attention to the 19F NMR signal at approximately -110 ppm.

In material science applications, derivatives of 2-Bromo-6-chloro-3-fluorophenol have shown promise as precursors for liquid crystal materials and organic electronic components. The compound's ability to participate in π-stacking interactions while maintaining molecular rigidity makes it interesting for designing functional materials with specific optoelectronic properties.

Current market trends indicate growing demand for fluorinated building blocks like 1782417-49-5, driven by pharmaceutical industry needs. The global market for fluorine-containing drugs continues to expand, with approximately 30% of newly approved small molecule drugs containing fluorine atoms. This positions 2-Bromo-6-chloro-3-fluorophenol as a potentially valuable intermediate in drug discovery pipelines.

Safety assessments of polyhalogenated phenolic compounds emphasize proper handling procedures, including the use of personal protective equipment and adequate ventilation. While not classified as highly hazardous, standard precautions for laboratory chemicals should be observed during manipulation of this material. Researchers should consult the latest SDS documentation for specific handling guidelines.

Future research directions for 2-Bromo-6-chloro-3-fluorophenol may explore its utility in metal-organic frameworks (MOFs) or as a template for asymmetric synthesis. The compound's unique substitution pattern offers opportunities for developing novel chiral auxiliaries or catalysts in stereoselective transformations.

For synthetic chemists working with 1782417-49-5, recent literature suggests investigating its potential in photoredox catalysis applications. The bromo and chloro substituents may participate in single-electron transfer processes, while the fluorine atom could modulate the compound's redox potential, creating interesting possibilities for visible-light-mediated transformations.

Quality specifications for commercial samples of 2-Bromo-6-chloro-3-fluorophenol typically require ≥97% purity by HPLC analysis, with particular attention to the absence of polyhalogenated dibenzodioxins or dibenzofurans that could form under extreme conditions. Reputable suppliers provide comprehensive analytical certificates detailing impurity profiles.

In conclusion, 2-Bromo-6-chloro-3-fluorophenol (CAS No. 1782417-49-5) represents an important intermediate in modern organic synthesis, with applications spanning pharmaceutical development, materials science, and specialty chemicals. Its unique combination of halogen substituents offers diverse reactivity possibilities that continue to attract research interest across multiple scientific disciplines.